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Compound of Interest

Compound Name: Disperse yellow 241

Cat. No.: B1582767 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the high-temperature exhaust dyeing of

polyester substrates with Disperse Yellow 241, a high-energy disperse dye suitable for

achieving vibrant and durable yellow shades. The protocol outlines the necessary materials,

equipment, and step-by-step procedures for successful and reproducible dyeing, including a

critical post-dyeing reduction clearing process to ensure optimal fastness properties.

Introduction
Disperse dyes are non-ionic colorants with low water solubility, making them the primary choice

for dyeing hydrophobic synthetic fibers like polyester. The high-temperature dyeing method,

typically conducted between 120°C and 130°C under pressure, is essential for facilitating the

diffusion of the dye molecules into the compact molecular structure of polyester fibers. This

process ensures deep shade penetration, excellent color fastness, and overall durability of the

dyed material.

Disperse Yellow 241 is classified as a high-energy disperse dye, which necessitates high

temperatures for effective dyeing and exhibits good sublimation fastness.[1][2][3] The protocol

herein is optimized for laboratory-scale applications, providing a reliable foundation for

research and development purposes.
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Materials:

Polyester fabric (scoured and pre-wetted)

Disperse Yellow 241 (commercial grade)

Dispersing agent

Levelling agent

Acetic acid (or a suitable pH buffer)

Sodium hydrosulfite

Sodium hydroxide (caustic soda)

Distilled or deionized water

Equipment:

High-temperature laboratory dyeing machine (e.g., beaker dyer)

Beakers and graduated cylinders

Magnetic stirrer and stir bars

pH meter

Analytical balance

Drying oven

Experimental Protocols
Dye Bath Preparation and Dyeing Procedure
The high-temperature exhaust dyeing method is employed for this protocol. The procedure

involves preparing a dyebath with the necessary dye and auxiliaries, followed by a controlled

heating and cooling cycle.
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Dye Dispersion Preparation: A stock dispersion of Disperse Yellow 241 is prepared by

pasting the required amount of dye with a small amount of water and then adding more

water to create a uniform dispersion.

Dye Bath Setup: The dye bath is prepared in the dyeing vessel with the specified amounts of

water, dispersing agent, and levelling agent. The pH of the bath is adjusted to the desired

range using acetic acid.[4][5]

Dyeing Cycle: The pre-wetted polyester fabric is introduced into the dye bath. The

temperature is raised at a controlled rate to the optimal dyeing temperature and held for a

specified duration to allow for dye penetration and fixation.[4][5] Following the dyeing phase,

the bath is cooled down before the fabric is removed.

Reduction Clearing
A post-dyeing reduction clearing treatment is crucial to remove any unfixed dye from the fiber

surface, which significantly improves the wash and crocking fastness of the dyed material.

Preparation of Clearing Solution: A fresh bath is prepared with sodium hydrosulfite and

sodium hydroxide.

Treatment: The dyed fabric is treated in this alkaline reducing solution at an elevated

temperature for a short period.

Rinsing and Neutralization: After the reduction clearing, the fabric is thoroughly rinsed with

hot and then cold water and neutralized with a mild acid if necessary, before final drying.

Data Presentation
The following table summarizes the quantitative parameters for the high-temperature dyeing of

polyester with Disperse Yellow 241.
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Parameter Value Unit Notes

Disperse Yellow 241 1.0 % o.w.f.*
For a medium depth

of shade.

Dispersing Agent 1.0 g/L
To ensure uniform dye

dispersion.

Levelling Agent 0.5 g/L
To promote even dye

uptake.

pH of Dyebath 4.5 - 5.5
Adjusted with acetic

acid.

Liquor Ratio 1:10
Ratio of fabric weight

to liquor volume.[6][7]

Dyeing Temperature 130 °C

Optimal for high-

energy disperse dyes.

[3][8]

Time at Dyeing Temp. 45 - 60 minutes

Rate of Heating 2 °C/min

Rate of Cooling 2 °C/min

Reduction Clearing

Sodium Hydrosulfite 2.0 g/L

Sodium Hydroxide 2.0 g/L

Temperature 70 - 80 °C

Time 15 - 20 minutes

*% o.w.f. = on the weight of fabric

Mandatory Visualization

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

http://www.zero-emissions.at/index.php?title=Dyeing_in_textile_industry
https://www.china-dyestuff.com/info/dyeing-formula-what-is-the-meaning-of-liquor-54445082.html
https://www.definetextile.com/2013/12/disperse-dye.html
https://sdinternational.com/blogs/what-are-the-classification-of-disperse-dyes-in-textile/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dye Bath Preparation

High-Temperature Dyeing Cycle

Post-Treatment

Weigh Fabric & Dye

Prepare Dye Dispersion

Set Dyebath with Auxiliaries

Adjust pH to 4.5-5.5

Add Fabric to Dyebath at 60°C

Start Dyeing

Heat to 130°C at 2°C/min

Hold at 130°C for 45-60 min

Cool to 70°C at 2°C/min

Rinse Fabric

End of Dyeing Cycle

Reduction Clearing at 70-80°C

Hot & Cold Rinse

Dry

M

Finished Fabric

Click to download full resolution via product page

Caption: High-temperature exhaust dyeing workflow for polyester with Disperse Yellow 241.
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Safety Precautions
All experimental work should be conducted in a well-ventilated area, and appropriate personal

protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn.

[4][9][10] Care should be taken when handling powdered dyes to avoid inhalation.[9][10]

Material Safety Data Sheets (MSDS) for all chemicals should be consulted prior to use.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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